5-(Naphthalen-1-yl)furan-2-carbaldehyde
Overview
Description
Molecular Structure Analysis
The molecular structure of 5-(Naphthalen-1-yl)furan-2-carbaldehyde consists of a furan ring attached to a naphthalene ring via a formyl group. The InChIKey for this compound is CTSWIPKWDHCZMK-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
5-(Naphthalen-1-yl)furan-2-carbaldehyde is a solid at room temperature . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved data.Scientific Research Applications
1. Synthesis and Spectroscopic Characterization
- Application Summary: The compound is used in the synthesis of furan-2-carbaldehyde-d . Furfural, an important starting material for a large number of reactions, plays an indispensable role in many synthetic pathways, e.g., for the synthesis of pharmaceuticals, dyes, or polymeric materials .
- Methods of Application: The protocol for the one-step synthesis of the title compound in quantitative yield uses adapted Vilsmeier conditions . The product was characterized by 1 H-, 2 H-, 13 C-NMR-, as well as IR and Raman spectroscopy .
2. Furan Platform Chemicals
- Application Summary: The compound is part of the furan platform chemicals (FPCs) directly available from biomass (furfural and 5-hydroxy-methylfurfural) . These FPCs can be economically synthesized from biomass .
- Methods of Application: The specific methods of application are not detailed in the source .
- Results: The main outcome is the potential for a wide range of compounds that can be economically synthesized from biomass via FPCs .
3. Synthesis and Structure–Activity Relationship
- Application Summary: The compound is used in the synthesis of naphtho [1,2- b ]furan-2-carboxamides containing linked piperidinylphenylacetamide groups, which serve as melanin concentrating hormone receptor 1 (MCH-R1) antagonists .
- Methods of Application: The specific methods of application are not detailed in the source .
- Results: The specific results or outcomes are not detailed in the source .
4. Synthesis of Deuterated Furfural
- Application Summary: The compound is used in the synthesis of deuterated furfural . Deuterated drug molecules can alter the metabolism and help to improve pharmacokinetic or toxicological properties .
- Methods of Application: The protocol for the one-step synthesis of the title compound in quantitative yield uses adapted Vilsmeier conditions . The product was characterized by 1 H-, 2 H-, 13 C-NMR-, as well as IR and Raman spectroscopy .
5. Synthesis of Chiral Furans
- Application Summary: The compound is part of the furan platform chemicals (FPCs) directly available from biomass . These FPCs can be economically synthesized from biomass .
- Methods of Application: The specific methods of application are not detailed in the source .
- Results: The main outcome is the potential for a wide range of compounds that can be economically synthesized from biomass via FPCs .
6. Synthesis of Antimicrobial Compounds
- Application Summary: The compound is used in the synthesis of antimicrobial compounds .
- Methods of Application: The specific methods of application are not detailed in the source .
- Results: The specific results or outcomes are not detailed in the source .
4. Synthesis of Deuterated Furfural
- Application Summary: The compound is used in the synthesis of deuterated furfural . Deuterated drug molecules can alter the metabolism and help to improve pharmacokinetic or toxicological properties .
- Methods of Application: The protocol for the one-step synthesis of the title compound in quantitative yield uses adapted Vilsmeier conditions . The product was characterized by 1 H-, 2 H-, 13 C-NMR-, as well as IR and Raman spectroscopy .
5. Synthesis of Chiral Furans
- Application Summary: The compound is part of the furan platform chemicals (FPCs) directly available from biomass . These FPCs can be economically synthesized from biomass .
- Methods of Application: The specific methods of application are not detailed in the source .
- Results: The main outcome is the potential for a wide range of compounds that can be economically synthesized from biomass via FPCs .
6. Synthesis of Antimicrobial Compounds
Safety And Hazards
While specific safety and hazard data for 5-(Naphthalen-1-yl)furan-2-carbaldehyde is not available, related compounds like 5-(naphthalen-1-yl)furan-2-carboxylic acid have been associated with certain hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . It’s important to handle all chemical compounds with appropriate safety precautions.
properties
IUPAC Name |
5-naphthalen-1-ylfuran-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10O2/c16-10-12-8-9-15(17-12)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTSWIPKWDHCZMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=CC=C(O3)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10546949 |
Source
|
| Record name | 5-(Naphthalen-1-yl)furan-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10546949 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Naphthalen-1-yl)furan-2-carbaldehyde | |
CAS RN |
51792-36-0 |
Source
|
| Record name | 5-(Naphthalen-1-yl)furan-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10546949 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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